Cas no 62090-40-8 (3-Pyridinecarbonitrile, 2-amino-6-(4-methylphenyl)-)

• Product Name: 3-Pyridinecarbonitrile, 2-amino-6-(4-methylphenyl)-
• CAS No: 62090-40-8
• MF: C₁₃H₁₁N₃
• MW: 209.246542215347
• CID: 458539
• PubChem ID: 12338497
• Update Time: 2025-04-19

3-Pyridinecarbonitrile, 2-amino-6-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 2-amino-6-(4-methylphenyl)-
• 2-amino-6-(4-methylphenyl)pyridine-3-carbonitrile
• AKOS011477687
• 62090-40-8
• DTXSID30491669

• Inchi： 1S/C13H11N3/c1-9-2-4-10(5-3-9)12-7-6-11(8-14)13(15)16-12/h2-7H,1H3,(H2,15,16)
• InChI Key： CKCLQEUAXNQHCH-UHFFFAOYSA-N
• SMILES： N1C(=C(C#N)C=CC=1C1C=CC(C)=CC=1)N

Computed Properties

• Exact Mass: 209.09543
• Monoisotopic Mass: 209.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 62.7Ų

Experimental Properties

• PSA: 62.7